![molecular formula C8H9F2NO B009059 3,5-Difluoro-4-methoxybenzylamine CAS No. 105969-16-2](/img/structure/B9059.png)
3,5-Difluoro-4-methoxybenzylamine
Overview
Description
3,5-Difluoro-4-methoxybenzylamine is a chemical compound with the empirical formula C8H9F2NO . It is a solid substance and is part of Sigma-Aldrich’s collection of unique chemicals .
Molecular Structure Analysis
The molecular weight of 3,5-Difluoro-4-methoxybenzylamine is 173.16 . Its SMILES string is COc1c(F)cc(F)cc1CN and its InChI is 1S/C8H9F2NO/c1-12-8-5(4-11)2-6(9)3-7(8)10/h2-3H,4,11H2,1H3 .Physical And Chemical Properties Analysis
3,5-Difluoro-4-methoxybenzylamine is a solid substance . Its molecular weight is 173.16 . The SMILES string representation of its structure is COc1c(F)cc(F)cc1CN .Scientific Research Applications
Pharmaceutical Research
“3,5-Difluoro-4-methoxybenzylamine” is often used in pharmaceutical research . It can serve as an intermediate in the synthesis of various pharmaceutical compounds. However, specific applications in drug development are not readily available in the public domain due to proprietary nature of pharmaceutical research.
Organic Synthesis
This compound is also used as an intermediate in organic synthesis . It can participate in various chemical reactions to form complex organic molecules. The specifics of these reactions would depend on the target molecule being synthesized.
Biochemistry
In biochemistry, “3,5-Difluoro-4-methoxybenzylamine” could potentially be used in the study of biochemical pathways or as a building block in the synthesis of complex biomolecules .
Medicinal Chemistry
In medicinal chemistry, “3,5-Difluoro-4-methoxybenzylamine” could be used in the synthesis of potential therapeutic agents . The specifics would depend on the therapeutic target and the desired chemical properties of the final drug molecule.
Analytical Chemistry
In analytical chemistry, “3,5-Difluoro-4-methoxybenzylamine” could potentially be used as a standard or reagent in various analytical techniques .
Mechanism of Action
Target of Action
It is known that benzylamine derivatives can interact with dopamine receptors, suggesting that 3,5-Difluoro-4-methoxybenzylamine may have similar targets.
Mode of Action
The mode of action of 3,5-Difluoro-4-methoxybenzylamine can be speculated based on related compounds. For example, the compound “2,5-Bis(3,4-dimethoxybenzyl)cyclopentylamine” acts as a peripheral dopamine blocking agent. This suggests that 3,5-Difluoro-4-methoxybenzylamine might interact with dopamine receptors, potentially inhibiting dopamine’s action.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3,5-Difluoro-4-methoxybenzylamine . For instance, in a contaminated environment, it is recommended to move the affected personnel away and provide fresh air .
properties
IUPAC Name |
(3,5-difluoro-4-methoxyphenyl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2NO/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3H,4,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCQREBXBVNPGJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1F)CN)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20562372 | |
Record name | 1-(3,5-Difluoro-4-methoxyphenyl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20562372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
105969-16-2 | |
Record name | 1-(3,5-Difluoro-4-methoxyphenyl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20562372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.